5-methyl-N-[5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl]furan-2-carboxamide

• IUPAC Name: 5-methyl-N-[5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C17H16N2O2S/c1-11-4-3-5-13(8-11)9-14-10-18-17(22-14)19-16(20)15-7-6-12(2)21-15/h3-8,10H,9H2,1-2H3,(H,18,19,20)
• InChI Key: NKESGPFHUCOJIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC2=CN=C(S2)NC(=O)C3=CC=C(O3)C
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

The compound “5-methyl-N-[5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl]furan-2-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Structural Analysis

Research has been conducted on compounds with structural similarities to 5-methyl-N-[5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl]furan-2-carboxamide, exploring their synthesis and potential applications. For instance, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have been synthesized for their antiprotozoal properties, demonstrating strong DNA affinities and significant in vitro and in vivo activities against parasites and malaria (Ismail et al., 2004). Similarly, studies on the synthesis of furan and thiophene derivatives, such as 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and its tautomeric behavior, have contributed to the understanding of heterocyclic chemistry and potential pharmaceutical applications (Koparır et al., 2005).

Antimicrobial and Antitumor Activities

Research into the antimicrobial and antitumor properties of furan-2-carboxamide derivatives has shown promising results. For example, a series of thiadiazol-2-ylbenzo[b]furan derivatives exhibited significant nematicidal and antimicrobial activities, offering a foundation for developing new antimicrobial agents (Reddy et al., 2010). Another study focused on the synthesis of 5-(1,3-benzothiazol-2-yl)furan-2-carbaldehyde derivatives, revealing potent antitumor agents with superior activity compared to standard drugs (Matiichuk et al., 2020).

Neuroinflammation Imaging

A notable application in neuroscientific research is the development of PET radiotracers specific for microglia-specific markers, such as CSF1R, enabling noninvasive imaging of reactive microglia and the study of neuroinflammation in various neuropsychiatric disorders (Horti et al., 2019).